Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Chemical Communications Pub Date: 2011-10-31 DOI: 10.1039/C1CC15588A

Abstract

Structural colored fiber was fabricated by an isothermal heating evaporation-induced self-assembly method. Under ambient white light illumination, the fibers appear colored due to optical reflectance, which is determined by the lattice constants of the photonic crystals. By controlling the size and layers of the silica nanospheres, the fiber color can be changed.

Graphical abstract: Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space
Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†
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